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Compound of Interest

Compound Name: Ethyl 2-bromopropionate

Cat. No.: B3425472 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Ethyl 2-bromopropionate is a vital reagent and intermediate in organic synthesis, playing a

crucial role in the development of pharmaceuticals and other specialty chemicals. This

technical guide provides a comprehensive overview of its properties, synthesis, and

applications, with a focus on its relevance to the drug development industry.

Core Properties
Ethyl 2-bromopropionate is a colorless to pale yellow liquid with a characteristic pungent,

fruity odor.[1][2] It is a halogenated carboxylic acid ester, and its reactivity is primarily dictated

by the presence of the bromine atom at the alpha position to the carbonyl group, making it an

excellent alkylating agent.[3]

Physicochemical Properties
The key physicochemical properties of Ethyl 2-bromopropionate are summarized in the table

below for easy reference and comparison.
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Property Value References

CAS Number 535-11-5 [2]

Molecular Formula C₅H₉BrO₂ [2]

Molecular Weight 181.03 g/mol

Appearance Colorless to pale yellow liquid [2]

Odor Sharp, pungent, fruity [2]

Boiling Point 156-160 °C [4]

Density 1.394 g/mL at 25 °C [4]

Refractive Index (n20/D) 1.446 [4]

Flash Point 51 °C (123.8 °F) - closed cup [5]

Solubility

Sparingly soluble in water;

soluble in organic solvents like

ethanol and ether.

[2]

Stability

Stable under normal

temperatures and pressures.

May yellow on exposure to

light.

Spectroscopic Data
Spectroscopic analysis is essential for the identification and characterization of Ethyl 2-
bromopropionate.
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Spectrum Type Key Features and Peaks

¹H NMR

The proton NMR spectrum provides

characteristic signals for the ethyl and the

bromopropionyl moieties.

¹³C NMR

The carbon NMR spectrum shows distinct peaks

for the carbonyl carbon, the carbon bearing the

bromine, and the carbons of the ethyl group.

IR Spectroscopy

The infrared spectrum exhibits a strong

absorption band for the C=O (ester) stretching

vibration, typically around 1730-1750 cm⁻¹.

Mass Spectrometry

The mass spectrum shows a characteristic

isotopic pattern for bromine-containing

fragments. The molecular ion peak is observed,

along with fragmentation patterns corresponding

to the loss of various groups.[6]

Synthesis of Ethyl 2-bromopropionate
A common and effective method for the laboratory synthesis of Ethyl 2-bromopropionate is

through the Fischer esterification of 2-bromopropanoic acid.

Experimental Protocol: Fischer Esterification of 2-
Bromopropanoic Acid
This protocol details the synthesis of ethyl 2-bromopropanoate from (2S)-bromopropanoic acid,

which is prepared via the diazotization of L-alanine.[7]

Materials:

Crude 2-bromopropanoic acid (26.88 g)

Chloroform (50 mL)

95% Ethanol (27 mL)
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Para-toluenesulfonic acid monohydrate (3 g)

Sodium carbonate solution (saturated)

Sodium chloride solution (saturated)

Anhydrous sodium sulfate

Equipment:

500 mL round-bottom flask

Heating mantle

Reflux condenser

Clevenger apparatus

Fractional distillation setup

Separatory funnel

Procedure:

Reaction Setup: In a 500 mL round-bottom flask, combine 26.88 g of crude 2-

bromopropanoic acid, 50 mL of chloroform, 27 mL of 95% ethanol, and 3 g of para-

toluenesulfonic acid monohydrate.[7]

Esterification and Water Removal: Assemble a reflux setup with a Clevenger apparatus

charged with 25 mL of chloroform. Heat the reaction mixture to reflux. The chloroform-water

azeotrope will co-distill, and upon condensation, the denser chloroform will return to the

reaction flask while the water is collected in the Clevenger trap. Continue the reflux for 4

hours, periodically draining the collected water.[7]

Work-up and Purification:

After cooling the reaction mixture, disassemble the apparatus and set up for fractional

distillation to remove the chloroform and excess ethanol.[7]
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Transfer the residue to a separatory funnel. Wash sequentially with saturated sodium

carbonate solution to neutralize the acid catalyst, followed by saturated sodium chloride

solution.

Dry the organic layer over anhydrous sodium sulfate.

Filter to remove the drying agent.

Final Distillation: Purify the crude product by fractional distillation. Collect the fraction boiling

between 164 °C and 166 °C.[7]

Synthesis Workflow for Ethyl 2-bromopropionate.

Role in Drug Development
Ethyl 2-bromopropionate is a key building block in the synthesis of numerous

pharmaceuticals, particularly the 2-arylpropionic acid class of non-steroidal anti-inflammatory

drugs (NSAIDs), commonly known as "profens".[8] Its ability to introduce the propionate moiety

makes it invaluable in creating the core structure of these drugs.

Synthesis of Naproxen: A Case Study
Naproxen, a widely used NSAID, can be synthesized using Ethyl 2-bromopropionate. The

following pathway illustrates its role in this process.

2-Acetyl-6-methoxynaphthalene Ethyl 2-(6-methoxynaphthalen-2-yl)propanoate

Reaction with
Ethyl 2-bromopropionate NaproxenHydrolysis

Click to download full resolution via product page

Simplified synthetic pathway to Naproxen.

Safety and Handling
Ethyl 2-bromopropionate is a flammable liquid and can cause severe skin burns and eye

damage.[9] It is also a lachrymator, meaning it can cause irritation to the eyes and induce

tearing.[1] Proper personal protective equipment (PPE), including gloves, safety goggles, and a
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lab coat, should be worn when handling this chemical. Work should be conducted in a well-

ventilated fume hood.

Storage: Store in a cool, dry, and well-ventilated area away from heat, sparks, and open

flames.[9] It should be protected from light.[1]

Disposal: Dispose of in accordance with local, state, and federal regulations. It is often

disposed of via incineration in a chemical incinerator equipped with an afterburner and

scrubber.[9]

Conclusion
Ethyl 2-bromopropionate is a versatile and important chemical intermediate with significant

applications in the pharmaceutical industry. Its well-defined properties and reactivity make it a

valuable tool for organic chemists. A thorough understanding of its characteristics, synthesis,

and safe handling procedures is essential for its effective and responsible use in research and

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.youtube.com/watch?v=KUOC5fSmejo
https://pubmed.ncbi.nlm.nih.gov/9013378/
https://pubmed.ncbi.nlm.nih.gov/9013378/
https://webbook.nist.gov/cgi/cbook.cgi?ID=C535115&Mask=80
https://www.benchchem.com/product/b3425472#ethyl-2-bromopropionate-cas-number-535-11-5-properties
https://www.benchchem.com/product/b3425472#ethyl-2-bromopropionate-cas-number-535-11-5-properties
https://www.benchchem.com/product/b3425472#ethyl-2-bromopropionate-cas-number-535-11-5-properties
https://www.benchchem.com/product/b3425472#ethyl-2-bromopropionate-cas-number-535-11-5-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3425472?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3425472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

